Cas no 2091526-52-0 (2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride)

• Product Name: 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride
• CAS No: 2091526-52-0
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 5247453
• Update Time: 2025-06-10

2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride

• Inchi： 1S/C6H9ClO3S/c7-11(8,9)6-4-2-1-3-10-5(4)6/h4-6H,1-3H2
• InChI Key： CEGHBHGMJFVBCV-UHFFFAOYSA-N
• SMILES： C12C(C1S(Cl)(=O)=O)CCCO2

Additional information on 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride

Exploring the Unique Properties and Applications of 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride (CAS No. 2091526-52-0)

In the ever-evolving landscape of organic chemistry, 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride (CAS No. 2091526-52-0) has emerged as a compound of significant interest due to its distinctive bicyclic structure and versatile reactivity. This sulfonyl chloride derivative, characterized by its oxabicyclo framework, is increasingly sought after in pharmaceutical research, agrochemical development, and material science. Its CAS number 2091526-52-0 serves as a critical identifier for researchers and suppliers navigating complex chemical databases.

The molecular architecture of 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride combines a strained three-membered cyclopropane ring with a tetrahydrofuran moiety, creating unique electronic and steric properties. This structural motif is particularly valuable in click chemistry applications and bioconjugation strategies, where its sulfonyl chloride group enables efficient coupling with amines and alcohols. Recent studies highlight its utility in designing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality that has gained traction in drug discovery circles.

From a synthetic perspective, the 2-Oxabicyclo[4.1.0]heptane core presents fascinating challenges and opportunities for stereoselective synthesis. Researchers frequently inquire about optimal protection-deprotection strategies for the oxirane ring when functionalizing this system. The compound's reactivity profile makes it particularly relevant to green chemistry initiatives, as it can participate in atom-economical transformations that minimize waste generation—a key concern in modern ESG-compliant manufacturing processes.

Analytical characterization of CAS 2091526-52-0 typically involves advanced techniques such as NMR spectroscopy (notably 13C NMR for the quaternary bridgehead carbon) and high-resolution mass spectrometry. The compound's stability under various pH conditions and its solubility profile in polar aprotic solvents are frequent topics in technical forums. These properties directly impact its handling in flow chemistry setups, which are becoming standard in industrial-scale production.

In material science applications, derivatives of 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride have shown promise in modifying polymer backbones to enhance thermal stability. Its incorporation into epoxy resin formulations has been explored to create materials with improved crosslinking density. These developments align with growing market demand for high-performance coatings in aerospace and electronics applications.

The commercial availability of 2091526-52-0 through specialized chemical suppliers has facilitated its adoption across multiple disciplines. However, researchers often seek guidance on storage conditions (typically anhydrous environments at controlled temperatures) and handling precautions to maintain its reactivity. The compound's shelf life and purity standards (>98% by HPLC) are critical parameters for reproducibility in sensitive applications.

Looking ahead, the scientific community anticipates expanded use of 2-Oxabicyclo[4.1.0]heptane-7-sulfonyl chloride in catalysis and asymmetric synthesis. Its potential as a building block for chiral auxiliaries and organocatalysts is currently under investigation. As synthetic methodologies continue to advance, this compound's unique combination of strain energy and functional group versatility positions it as a valuable asset in both academic and industrial research settings.